N-(2-naphthyl)methoxyphthalimide

• Molecular Formula: C19H13NO3
• Molecular Weight: 303.3 g/mol
• IUPAC Name: 2-(naphthalen-2-ylmethoxy)isoindole-1,3-dione
• InChI: InChI=1S/C19H13NO3/c21-18-16-7-3-4-8-17(16)19(22)20(18)23-12-13-9-10-14-5-1-2-6-15(14)11-13/h1-11H,12H2
• InChI Key: SHCYRMZMHLHLHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CON3C(=O)C4=CC=CC=C4C3=O

Description

N-(2-naphthyl)methoxyphthalimide is a useful research compound. Its molecular formula is C19H13NO3 and its molecular weight is 303.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(hydroxymethyl)napthalene (1.00 g, 6.33 mmol), triphenyl phosphine (1.73 g, 6.60 mmol, 1.04 equiv) and N-hydroxyphthalimide (1.08 g, 6.63 mmol, 1.05 equiv) were dissolved in 25 mL of dry THF. Diethylazodicarboxylate (1.09 mL, 6.93 mmol, 1.09 equiv) was then added dropwise and the reaction was stirred overnight. The reaction mixture was placed in a freezer for 2 h and then filtered, rinsing with Et2O, to give the proudct (1.38 g) as a white solid. MS(CI) m/e 321 (M+NH4)+.